Cas no 38075-43-3 ((Z)-N-[(5-Chloro-2-hydroxyphenyl)(phenyl)methylene]-L-valine)
(Z)-N-[(5-Chloro-2-hydroxyphenyl)(phenyl)methylene]-L-valine Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-[(Z)-[(5-chloro-2-hydroxy-phenyl)-phenyl-methylene]amino]-3-methyl-butanoic acid
- (Z)-N-[(5-Chloro-2-hydroxyphenyl)(phenyl)methylene]-L-valine
- L-valine,<wbr>
- LogP
- N-[(5-Chloro-2-hydroxyphenyl)phenylmethylene]-L-valine
- 2-[[(5-Chloro-2-hydroxyphenyl)-phenylmethylidene]amino]-3-methylbutanoic acid
- (2S)-2-[(E)-[(5-chloro-2-hydroxyphenyl)(phenyl)methylidene]amino]-3-methylbutanoic acid
- CID 137019358
- L-Valine, N-[(5-chloro-2-hydroxyphenyl)phenylmethylene]-
- CS-B1671
- DTXSID101208595
- C13263
- AC-31119
- 38075-43-3
- AS-69750
- SCHEMBL17584859
- DB-210936
- (S)-2-(((5-Chloro-2-hydroxyphenyl)(phenyl)methylene)amino)-3-methylbutanoic acid
- (2S)-2-[[(5-chloro-2-hydroxyphenyl)-phenylmethylidene]amino]-3-methylbutanoic acid
- AKOS037646608
-
- MDL: MFCD32196855
- Inchi: 1S/C18H18ClNO3/c1-11(2)16(18(22)23)20-17(12-6-4-3-5-7-12)14-10-13(19)8-9-15(14)21/h3-11,16,21H,1-2H3,(H,22,23)/b20-17+/t16-/m0/s1
- InChI Key: QDRACQUNFMXKRD-TXCMAPRMSA-N
- SMILES: ClC1C=CC(=C(C=1)/C(/C1C=CC=CC=1)=N/[C@H](C(=O)O)C(C)C)O
Computed Properties
- Exact Mass: 331.09764
- Monoisotopic Mass: 331.0975211g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.9
- XLogP3: 4.8
Experimental Properties
- PSA: 69.89
(Z)-N-[(5-Chloro-2-hydroxyphenyl)(phenyl)methylene]-L-valine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N68640-500mg |
N-[(5-Chloro-2-hydroxyphenyl)phenylmethylene]-L-valine |
38075-43-3 | 500mg |
¥2952.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N68640-250mg |
N-[(5-Chloro-2-hydroxyphenyl)phenylmethylene]-L-valine |
38075-43-3 | 250mg |
¥2272.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N68640-1g |
N-[(5-Chloro-2-hydroxyphenyl)phenylmethylene]-L-valine |
38075-43-3 | 1g |
¥4552.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N68640-100mg |
N-[(5-Chloro-2-hydroxyphenyl)phenylmethylene]-L-valine |
38075-43-3 | 100mg |
¥1362.0 | 2021-09-08 | ||
| eNovation Chemicals LLC | D772803-250mg |
N-[(5-Chloro-2-hydroxyphenyl)phenylmethylene]-L-valine |
38075-43-3 | 97% | 250mg |
$155 | 2024-06-06 | |
| eNovation Chemicals LLC | D772803-1g |
N-[(5-Chloro-2-hydroxyphenyl)phenylmethylene]-L-valine |
38075-43-3 | 97% | 1g |
$230 | 2024-06-06 | |
| Key Organics Ltd | AS-69750-100MG |
(2S)-2-[(E)-[(5-chloro-2-hydroxyphenyl)(phenyl)methylidene]amino]-3-methylbutanoic acid |
38075-43-3 | >97% | 100mg |
£125.44 | 2025-02-08 | |
| Key Organics Ltd | AS-69750-250MG |
(2S)-2-[(E)-[(5-chloro-2-hydroxyphenyl)(phenyl)methylidene]amino]-3-methylbutanoic acid |
38075-43-3 | >97% | 0.25g |
£216.00 | 2023-06-14 | |
| Key Organics Ltd | AS-69750-1G |
(2S)-2-[(E)-[(5-chloro-2-hydroxyphenyl)(phenyl)methylidene]amino]-3-methylbutanoic acid |
38075-43-3 | >97% | 1g |
£297.00 | 2025-02-08 | |
| Key Organics Ltd | AS-69750-0.25g |
(2S)-2-[(E)-[(5-chloro-2-hydroxyphenyl)(phenyl)methylidene]amino]-3-methylbutanoic acid |
38075-43-3 | >97% | 0.25g |
£175.00 | 2025-02-08 |
(Z)-N-[(5-Chloro-2-hydroxyphenyl)(phenyl)methylene]-L-valine Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on (Z)-N-[(5-Chloro-2-hydroxyphenyl)(phenyl)methylene]-L-valine
Compound CAS No. 38075-43-3: (Z)-N-[(5-Chloro-2-hydroxyphenyl)(phenyl)methylene]-L-valine
The compound CAS No. 38075-43-3, also known as (Z)-N-[(5-Chloro-2-hydroxyphenyl)(phenyl)methylene]-L-valine, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and chemical reactivity. Recent studies have highlighted its promising applications in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.
Structural Insights and Synthesis
The molecule consists of an L-valine backbone, which is a naturally occurring amino acid, modified with a substituted phenyl group and a hydroxyl-substituted chlorophenyl group. The (Z) configuration of the double bond in the methylene group is critical for its stereochemical properties. The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts alkylation, hydroxylation, and stereoselective reductions. Researchers have recently developed more efficient and environmentally friendly methods to synthesize this compound, reducing the use of hazardous reagents and improving overall yield.
Biological Activity and Pharmacological Potential
Recent studies have demonstrated that (Z)-N-[(5-Chloro-2-hydroxyphenyl)(phenyl)methylene]-L-valine exhibits potent anti-inflammatory and antioxidant properties. In vitro assays have shown that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. Furthermore, its ability to scavenge free radicals suggests potential applications in mitigating oxidative stress-related diseases.
Additionally, this compound has been investigated for its potential as a kinase inhibitor. Preclinical studies indicate that it selectively inhibits certain protein kinases involved in cancer cell proliferation and metastasis. These findings have sparked interest in exploring its role as a lead compound for anticancer drug development.
Applications in Drug Discovery
The unique combination of structural features in (Z)-N-[(5-Chloro-2-hydroxyphenyl)(phenyl)methylene]-L-valine makes it an attractive candidate for drug design. Its ability to modulate multiple cellular pathways suggests that it could serve as a scaffold for developing multi-target drugs. Researchers are currently exploring its potential as a dual inhibitor of both inflammatory mediators and oncogenic kinases.
Moreover, the compound's stereochemistry has been shown to significantly influence its pharmacokinetic properties. Studies on its absorption, distribution, metabolism, and excretion (ADME) profiles indicate that the (Z) configuration enhances its bioavailability and reduces hepatic first-pass metabolism. These attributes are highly desirable for orally administered drugs.
Environmental Considerations and Green Chemistry Approaches
In line with the growing emphasis on sustainable chemistry, recent research has focused on developing eco-friendly synthetic routes for (Z)-N-[(5-Chloro-2-hydroxyphenyl)(phenyl)methylene]-L-valine. By utilizing renewable feedstocks and catalytic processes, scientists have successfully reduced the environmental footprint associated with its production.
Furthermore, the compound's biodegradability has been assessed under various environmental conditions. Results suggest that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. This makes it a more environmentally friendly option compared to traditional synthetic compounds.
Conclusion
The compound CAS No. 38075-43-3, or (Z)-N-[(5-Chloro-2-hydroxyphenyl)(phenyl)methylene]-L-valine, represents a promising molecule with diverse applications in pharmacology and materials science. Its unique structure, coupled with recent advances in synthesis and biological characterization, positions it as a valuable tool for drug discovery and development.
As research continues to uncover new insights into its properties and mechanisms of action, this compound is expected to play an increasingly important role in addressing unmet medical needs. Its potential as an anti-inflammatory agent, kinase inhibitor, and multi-target drug candidate underscores the importance of further investigation into its therapeutic applications.
38075-43-3 ((Z)-N-[(5-Chloro-2-hydroxyphenyl)(phenyl)methylene]-L-valine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)